molecular formula C6H9BrO3 B8475719 4-(Bromomethyl)-2,6,7-trioxabicyclo[2.2.2]octane CAS No. 80316-15-0

4-(Bromomethyl)-2,6,7-trioxabicyclo[2.2.2]octane

Cat. No.: B8475719
CAS No.: 80316-15-0
M. Wt: 209.04 g/mol
InChI Key: XPTNXWHZQQGHLB-UHFFFAOYSA-N
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Description

4-(Bromomethyl)-2,6,7-trioxabicyclo[2.2.2]octane is a useful research compound. Its molecular formula is C6H9BrO3 and its molecular weight is 209.04 g/mol. The purity is usually 95%.
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Properties

CAS No.

80316-15-0

Molecular Formula

C6H9BrO3

Molecular Weight

209.04 g/mol

IUPAC Name

4-(bromomethyl)-2,6,7-trioxabicyclo[2.2.2]octane

InChI

InChI=1S/C6H9BrO3/c7-1-6-2-8-5(9-3-6)10-4-6/h5H,1-4H2

InChI Key

XPTNXWHZQQGHLB-UHFFFAOYSA-N

Canonical SMILES

C1C2(COC(O1)OC2)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Monobromopentaerythritol from A (10 g, 0.05 mole) and 9 ml triethylorthoformate (0.05 mole) are mixed in a sublimation apparatus equipped with a side arm. The mixture is heated to about 100° C. with magnetic stirring, and 1,5 equivalents of ethanol are allowed to distill out. Then about 100 ml dioctyl phthalate and a trace of anhydrous p-toluenesulfonic acid are added. Under vacuum the mixture is heated to about 140°-150° C. Periodically the collected crystals are removed from the cold finger. After about 3 hours no more compound sublimes. The yield of 4-bromoethyl-2,6,7-trioxabicyclo[2.2.2]octane is 6.5 g (60%).
Name
Monobromopentaerythritol
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0 (± 1) mol
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reactant
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9 mL
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
Reaction Step Two

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